Cas no 1203799-22-7 (methyl 5-(2-methylphenyl)piperidine-3-carboxylate)

• Product Name: methyl 5-(2-methylphenyl)piperidine-3-carboxylate
• CAS No: 1203799-22-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5215991
• PubChem ID: 71756288
• Update Time: 2025-10-28

methyl 5-(2-methylphenyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-methylphenyl)piperidine-3-carboxylate
• Methyl 5-(o-tolyl)piperidine-3-carboxylate
• methyl5-(2-methylphenyl)piperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 5-(2-methylphenyl)-, methyl ester

• Inchi： 1S/C14H19NO2/c1-10-5-3-4-6-13(10)11-7-12(9-15-8-11)14(16)17-2/h3-6,11-12,15H,7-9H2,1-2H3
• InChI Key： YLDXDBBRSRCKQT-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC(C2C=CC=CC=2C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on methyl 5-(2-methylphenyl)piperidine-3-carboxylate

Methyl 5-(2-methylphenyl)piperidine-3-carboxylate: A Comprehensive Overview

Methyl 5-(2-methylphenyl)piperidine-3-carboxylate, identified by the CAS number 1203799-22-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperidine ring substituted with a methyl group at position 5 and a carboxylate ester group at position 3, making it a versatile compound for various chemical modifications.

The synthesis of methyl 5-(2-methylphenyl)piperidine-3-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts alkylation and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further enhancing the practicality of this compound in industrial settings.

One of the most promising aspects of methyl 5-(2-methylphenyl)piperidine-3-carboxylate is its pharmacological profile. Studies have demonstrated that this compound exhibits moderate to high bioavailability when administered orally, making it a viable candidate for drug delivery systems. Its ability to penetrate cellular membranes efficiently has been linked to its lipophilic nature, which is attributed to the presence of the aromatic substituent at position 5 of the piperidine ring.

Recent research has focused on the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown that methyl 5-(2-methylphenyl)piperidine-3-carboxylate can modulate key enzymes involved in amyloid-beta production, suggesting its role as a potential neuroprotective agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, further broadening its therapeutic potential.

In terms of chemical stability, methyl 5-(2-methylphenyl)piperidine-3-carboxylate demonstrates remarkable resilience under various storage conditions. However, exposure to extreme temperatures or prolonged periods can lead to degradation, particularly under acidic or basic conditions. To mitigate this, researchers have proposed novel stabilization techniques, including encapsulation within biocompatible polymers or incorporation into lipid nanoparticles.

The environmental impact of methyl 5-(2-methylphenyl)piperidine-3-carboxylate has also been a topic of recent investigation. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. Regulatory agencies have expressed interest in these findings, particularly in light of increasing concerns over chemical waste management and sustainability.

Looking ahead, the development of more efficient synthetic pathways for methyl 5-(2-methylphenyl)piperidine-3-carboxylate remains a priority for chemists worldwide. The integration of green chemistry principles into its production processes could significantly reduce energy consumption and waste generation. Furthermore, ongoing clinical trials aim to validate its efficacy as a therapeutic agent, paving the way for its approval as a novel drug.

In conclusion, methyl 5-(2-methylphenyl)piperidine-3-carboxylate (CAS No. 1203799-22-7) stands as a testament to the ingenuity and dedication within the scientific community. Its unique chemical properties, coupled with promising pharmacological profiles and environmental compatibility, position it as a key player in future advancements across multiple disciplines.